(2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol

• IUPAC Name: (2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol
• InChI: InChI=1S/C12H18BrNO/c1-3-11(8-15)14-7-10-5-4-9(2)12(13)6-10/h4-6,11,14-15H,3,7-8H2,1-2H3/t11-/m0/s1
• InChI Key: OPLABAVZYQRALN-NSHDSACASA-N
• Canonical SMILES: CCC(CO)NCC1=CC(=C(C=C1)C)Br
• Isomeric SMILES: CC[C@@H](CO)NCC1=CC(=C(C=C1)C)Br
• Molecular Formula: C12H18BrNO
• Molecular Weight: 272.18 g/mol

Description

(2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol is a chemical compound that has been the subject of extensive research due to its potential applications in the field of medicine. This compound has been found to exhibit certain biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of (2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol is not fully understood. However, it has been suggested that it may act as an agonist at certain receptors in the body, leading to the activation of certain signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that (2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol exhibits certain biochemical and physiological effects. For example, it has been found to have an inhibitory effect on the growth of certain cancer cells, as well as an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol in lab experiments is its potential to exhibit certain pharmacological properties. However, one of the limitations of using this compound is that its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in certain experimental settings.

Future Directions

There are several potential future directions for research on (2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol. Some of these include:
1. Further studies to elucidate the exact mechanism of action of this compound.
2. Development of new drugs based on the pharmacological properties of (2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol.
3. Investigation of the potential of this compound as a therapeutic agent for certain diseases.
4. Studies to determine the safety and toxicity of this compound in humans.
5. Exploration of the potential of this compound for use in combination therapies with other drugs.

Synthesis Methods

The synthesis of (2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol can be achieved through a multi-step process that involves the use of various reagents and catalysts. One of the most commonly used methods involves the reaction of 3-bromo-4-methylbenzaldehyde with (S)-2-amino-1-butanol in the presence of a suitable base.

Scientific Research Applications

(2S)-2-[(3-bromo-4-methylphenyl)methylamino]butan-1-ol has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit certain pharmacological properties that make it a promising candidate for the development of new drugs.